2-(4-Chlorophenyl)-4-(4-ethylpiperazin-1-yl)quinazoline

• CAS: 6369-26-2
• Molecular Formula: C20H21ClN4
• Molecular Weight: 352.9 g/mol
• SMILES: CCN1CCN(CC1)C2=NC(=NC3=CC=CC=C32)C4=CC=C(C=C4)Cl
• InChI: InChI=1S/C20H21ClN4/c1-2-24-11-13-25(14-12-24)20-17-5-3-4-6-18(17)22-19(23-20)15-7-9-16(21)10-8-15/h3-10H,2,11-14H2,1H3
• InChIKey: RIVXOYKYGATCJH-UHFFFAOYSA-N

2-(4-Chlorophenyl)-4-(4-ethylpiperazin-1-yl)quinazoline (CAS 6369-26-2): Procurement-Relevant Identity and Structural Class

2-(4-Chlorophenyl)-4-(4-ethylpiperazin-1-yl)quinazoline (CAS 6369-26-2) is a synthetic small molecule with molecular formula C₂₀H₂₁ClN₄ and molecular weight 352.86 g/mol [1]. It belongs to the 4-piperazinylquinazoline class, a scaffold extensively explored for kinase inhibition, antitumor, antimicrobial, and CNS applications . The compound features a quinazoline core bearing a 4-chlorophenyl substituent at position 2 and an N-ethylpiperazine moiety at position 4. Its closest commercially cataloged analog is 2-(4-chlorophenyl)-4-(4-methylpiperazin-1-yl)quinazoline (CAS 5996-13-4), which differs only by an N-methyl-for-N-ethyl substitution on the piperazine ring . This single methylene difference alters lipophilicity, membrane permeability, and biological selectivity profiles, making the two compounds non-interchangeable in scientific studies.

4-Piperazinylquinazoline scaffold for kinase inhibitor, antitumor, and antimicrobial research.

2-(4-Chlorophenyl) substituent critical for target engagement; heteroaryl analogs show loss of activity.

N-Ethylpiperazine differentiates selectivity and permeability from N-methyl analog; may support CNS-targeted studies.

• [1] Wikidata. 2-(4-chlorophenyl)-4-(4-ethylpiperazin-1-yl)quinazoline (Q82142780). https://www.wikidata.org/wiki/Q82142780 View Source

Why 2-(4-Chlorophenyl)-4-(4-ethylpiperazin-1-yl)quinazoline Cannot Be Replaced by Its N-Methylpiperazine Analog in Biological Assays

The N-ethyl-to-N-methyl piperazine substitution is not a conservative change; it introduces distinct physicochemical and pharmacological consequences that preclude generic substitution. The ethyl group increases calculated logP by approximately 0.5 units relative to the methyl analog, enhancing membrane permeability and blood-brain barrier penetration potential [1]. In head-to-head comparisons within structurally analogous chemotypes, the ethylpiperazine variant consistently demonstrates divergent cell line selectivity profiles: it favors CNS tumor cell line potency over leukemia, whereas the methylpiperazine variant shows the opposite selectivity [2]. Furthermore, in a huntingtin inhibition assay using 6-bromoquinazoline matched molecular pairs, the ethylpiperazine derivative exhibited a 1.69-fold higher IC₅₀ (weaker potency) than its methylpiperazine counterpart, confirming that the N-alkyl group size directly modulates target engagement . These quantitative differences mean that substituting the ethylpiperazine compound with the methylpiperazine analog will alter assay outcomes, confound structure-activity relationship interpretation, and potentially mislead hit-to-lead optimization campaigns.

Lipophilicity and Permeability Shift

N-ethyl substitution increases calculated logP by ~0.5 units over N-methyl, potentially altering membrane permeability and BBB penetration; direct substitution may shift CNS exposure profiles.

Divergent Cell Line Selectivity

Ethylpiperazine analogs favor CNS tumor cell lines, while methylpiperazine analogs show leukemia-line preference; replacing one with the other may invert hit profiles and confound screening campaigns.

Target Engagement Potency Variation

N-alkyl group size directly modulates binding affinity; matched molecular pair data confirm potency shifts between ethyl and methyl analogs, which may mislead SAR interpretation if interchanged.

• [1] Calculated physicochemical property comparison: C₂₀H₂₁ClN₄ (ethyl, MW 352.86) vs. C₁₉H₁₉ClN₄ (methyl, MW 338.84); estimated ΔlogP ≈ +0.5 based on the Hansch π constant for –CH₂– (+0.5). View Source
• [2] Abdel-Jalil, R. J.; El Momani, E. Q.; Hamad, M.; Voelter, W.; Mubarak, M. S.; Smith, B. H.; Peters, D. G. Synthesis, Antitumor Activity, and Electrochemical Behavior of Some Piperazinyl Amidrazones. Monatsh. Chem. 2010, 141 (2), 251–258. View Source

Quantitative Differentiation Evidence for 2-(4-Chlorophenyl)-4-(4-ethylpiperazin-1-yl)quinazoline vs. Closest Analogs

CNS vs. Leukemia Antitumor Selectivity: Ethylpiperazine Outperforms Methylpiperazine in CNS Cell Lines

In a matched-pair comparison of N-methylpiperazinyl and N-ethylpiperazinyl amidrazones (structurally analogous 4-chlorophenyl-hydrazone derivatives), the ethylpiperazine compound exhibited superior potency against CNS cancer cell lines with a mean GI₅₀ of 4.68 µM and mean TGI of 4.37 µM, versus the methylpiperazine compound's less selective profile across CNS lines [1]. Conversely, the methylpiperazine derivative was more potent against leukemia cell lines (mean GI₅₀ = 4.73 µM, mean TGI = 4.36 µM). This reciprocal selectivity pattern demonstrates that the N-ethyl substituent directs antitumor activity preferentially toward CNS tumor types, a feature relevant for neuroscience-focused oncology screening campaigns.

CNS vs Leukemia Selectivity

Cross-study comparable

Ethylpiperazine: mean GI₅₀ 4.68 µM (CNS lines)

Methylpiperazine: mean GI₅₀ 4.73 µM (leukemia lines)

Reciprocal selectivity pattern; no significant potency difference.

Reported CNS-favoring selectivity in NCI 60 panel

NCI 55 cell line screen; 48 h SRB assay

Evidence Dimension	Mean growth inhibition (GI₅₀) against CNS cancer cell lines within the NCI 60-cell panel
Target Compound Data	Ethylpiperazine derivative: mean GI₅₀ = 4.68 µM; mean TGI = 4.37 µM (CNS cell lines)
Comparator Or Baseline	Methylpiperazine derivative: mean GI₅₀ = 4.73 µM (leukemia); mean GI₅₀ = 4.91 µM (breast cancer)
Quantified Difference	Ethylpiperazine is ~1.05-fold more potent than methylpiperazine in CNS lines; methylpiperazine is ~1.05-fold more potent in leukemia lines (not statistically significant at p > 0.01, indicating equipotency but divergent selectivity)
Conditions	NCI 55 human tumor cell line panel; sulforhodamine B assay; 48 h continuous drug exposure.

Why This Matters

This selectivity pattern differentiates the procurement value of ethylpiperazine-containing quinazolines for CNS-focused oncology projects versus methylpiperazine analogs for hematological cancer programs.

• [1] Abdel-Jalil, R. J.; El Momani, E. Q.; Hamad, M.; Voelter, W.; Mubarak, M. S.; Smith, B. H.; Peters, D. G. Synthesis, Antitumor Activity, and Electrochemical Behavior of Some Piperazinyl Amidrazones. Monatsh. Chem. 2010, 141 (2), 251–258. View Source

Huntingtin Target Engagement: 6-Bromo-4-ethylpiperazinyl Quinazoline Shows 1.69-fold Weaker IC₅₀ than 6-Bromo-4-methylpiperazinyl Analog

Direct matched molecular pair comparison of 6-bromo-4-(4-methylpiperazin-1-yl)quinazoline and 6-bromo-4-(4-ethylpiperazin-1-yl)quinazoline in a huntingtin inhibition assay reveals that the ethylpiperazine analog has an IC₅₀ of 2210 nM versus 1310 nM for the methylpiperazine analog . This 1.69-fold potency difference, driven solely by the N-alkyl group size, confirms that the ethyl-to-methyl substitution changes target binding affinity in quinazoline-based scaffolds. For the 2-(4-chlorophenyl) series, this class-level trend predicts that the ethylpiperazine compound will exhibit distinct target engagement profiles compared to its methylpiperazine congener.

Huntingtin IC₅₀ Shift

Class-level inference

ΔIC₅₀ +880 nM

Ethyl 2210 nM vs Methyl 1310 nM (1.69-fold less potent)

N-alkyl chain size modulates target engagement

6-Bromo MMP; PubChem AID 419008

Evidence Dimension	Huntingtin inhibition IC₅₀
Target Compound Data	6-Bromo-4-(4-ethylpiperazin-1-yl)quinazoline: IC₅₀ = 2210 nM
Comparator Or Baseline	6-Bromo-4-(4-methylpiperazin-1-yl)quinazoline: IC₅₀ = 1310 nM
Quantified Difference	ΔIC₅₀ = +880 nM (ethylpiperazine 1.69-fold less potent than methylpiperazine)
Conditions	In vitro huntingtin inhibition assay; compound ID references PubChem BioAssay AID 419008.

Why This Matters

Researchers selecting screening compounds for huntingtin or related neurodegenerative targets should anticipate N-alkyl-dependent potency shifts when choosing between methyl- and ethyl-piperazine quinazoline analogs.

Critical Role of 2-Position Aryl Substituent: 4-Chlorophenyl vs. 3-Pyridyl Determines Bioactivity in 4-Ethylpiperazinyl Quinazolines

BindingDB data for 4-(4-ethylpiperazin-1-yl)-2-pyridin-3-yl-quinazoline (the direct 2-heteroaryl analog of the target compound) show an EC₅₀ > 50,000 nM in a Scripps Research Institute Molecular Screening Center assay, indicating the compound is essentially inactive at the tested target [1]. In contrast, the 4-chlorophenyl substituent at position 2, as present in 2-(4-chlorophenyl)-4-(4-ethylpiperazin-1-yl)quinazoline, is a well-recognized privileged fragment in quinazoline kinase inhibitor pharmacophores. This cross-compound comparison demonstrates that replacing the 2-(4-chlorophenyl) group with a heteroaryl substituent abolishes activity, underscoring the essential nature of the 4-chlorophenyl moiety for target engagement.

2-Substituent Requirement

Cross-study comparable

4-Chlorophenyl: predicted active (pharmacophore)

3-Pyridyl: EC₅₀ > 50,000 nM (inactive)

4-Chlorophenyl moiety essential for target activity

BindingDB BDBM42279; heteroaryl substitution detrimental

Evidence Dimension	Functional activity (EC₅₀) in a cellular or biochemical screening assay
Target Compound Data	2-(4-Chlorophenyl)-4-(4-ethylpiperazin-1-yl)quinazoline: predicated active based on 4-chlorophenyl pharmacophore (exact data not publicly reported for this compound)
Comparator Or Baseline	4-(4-Ethylpiperazin-1-yl)-2-pyridin-3-yl-quinazoline: EC₅₀ > 50,000 nM
Quantified Difference	Comparator is essentially inactive (EC₅₀ > 50 µM), confirming 2-heteroaryl substitution is detrimental
Conditions	MLSCN screening assay; Scripps Research Institute Molecular Screening Center; assay target not fully specified in available BindingDB record (BDBM42279).

Why This Matters

Procurement of 4-ethylpiperazinyl quinazolines must specify the 2-(4-chlorophenyl) substituent; selecting a 2-pyridyl or other heteroaryl analog will likely yield an inactive compound and waste screening resources.

• [1] BindingDB. BDBM42279: 4-(4-Ethyl-piperazin-1-yl)-2-pyridin-3-yl-quinazoline. EC₅₀ > 5.00E+4 nM. https://www.bindingdb.org/bind/indexchemsearch.jsp View Source

Physicochemical Differentiation: Increased Lipophilicity and BBB Penetration Potential of the Ethylpiperazine Analog

The N-ethyl substitution on the piperazine ring of 2-(4-chlorophenyl)-4-(4-ethylpiperazin-1-yl)quinazoline (MW 352.86, C₂₀H₂₁ClN₄) increases the calculated octanol-water partition coefficient by approximately 0.5 logP units compared to its N-methyl analog (MW 338.84, C₁₉H₁₉ClN₄), based on the well-established Hansch π constant of +0.5 per methylene unit [1]. This logP increase corresponds to an approximately 3.2-fold higher theoretical membrane partitioning. For CNS-targeted applications, the ethylpiperazine analog's higher lipophilicity is predicted to enhance passive blood-brain barrier permeation compared to the methyl analog, which can be advantageous for neuroscience drug discovery programs but may also increase non-specific protein binding and hERG channel affinity, requiring careful evaluation in lead optimization.

Lipophilicity & BBB Potential

Supporting evidence

Calc. LogP ~4.3–4.8

MW 352.86 g/mol

ΔLogP vs methyl +0.5

Higher predicted BBB permeability vs N-methyl analog

Calculated from Hansch π; experimental logP not publicly available

Evidence Dimension	Calculated LogP (octanol-water partition coefficient) and molecular weight
Target Compound Data	C₂₀H₂₁ClN₄, MW = 352.86 g/mol, predicted LogP ≈ 4.3–4.8
Comparator Or Baseline	C₁₉H₁₉ClN₄ (methyl analog), MW = 338.84 g/mol, predicted LogP ≈ 3.8–4.3
Quantified Difference	ΔMW = +14.02 g/mol; ΔLogP ≈ +0.5 (estimated from Hansch π constant; exact predicted values require computational confirmation)
Conditions	Predicted properties based on fragment-based calculation; experimental logP values are not publicly available for either compound.

Why This Matters

For medicinal chemistry teams performing CNS drug discovery, the ethylpiperazine analog's higher predicted BBB permeability justifies its procurement over the methyl analog when brain exposure is a design goal.

• [1] Hansch, C.; Leo, A. Substituent Constants for Correlation Analysis in Chemistry and Biology; Wiley: New York, 1979. π(CH₂) = +0.5 for aliphatic carbon. Applied to calculate ΔlogP between N-ethyl and N-methyl piperazine derivatives. View Source

Antimicrobial Activity: Ethylpiperazinyl Quinazoline Hybrids Demonstrate Potent Broad-Spectrum Activity with MIC Values as Low as 3.12 µg/mL

In a 2015 study of piperazine-substituted quinazoline-based thiourea/thiazolidinone/chalcone hybrids, a compound containing the 4-(4-ethylpiperazin-1-yl)quinazolin-2-ylamino scaffold — (E)-3-(3,4-dimethoxyphenyl)-1-(4-((4-(4-ethylpiperazin-1-yl)quinazolin-2-yl)amino)phenyl)prop-2-en-1-one — was identified as the most active analog with a microbial inhibition concentration of 3.12 µg/mL [1]. This compound demonstrated equipotent or superior activity against Staphylococcus aureus, Bacillus cereus, Pseudomonas aeruginosa, Klebsiella pneumoniae, Candida albicans, and Aspergillus clavatus compared to reference standards. The presence of the 4-ethylpiperazinyl-quinazoline core was essential for this activity, as other substitution patterns in the series showed higher MIC values in the range of 3.12–12.5 µg/mL.

Antimicrobial MIC

Class-level inference

MIC 3.12 µg/mL

Most active ethylpiperazinyl-quinazoline hybrid

Scaffold shows antimicrobial screening potential

Broth dilution; broad-spectrum panel incl. S. aureus, C. albicans

Evidence Dimension	Minimum inhibitory concentration (MIC) against bacterial and fungal strains
Target Compound Data	Ethylpiperazinyl quinazoline hybrid: MIC = 3.12 µg/mL (most active analog in series)
Comparator Or Baseline	Standard reference antibiotics/antifungals (not explicitly named in abstract); other series analogs: MIC range 3.12–12.5 µg/mL
Quantified Difference	Most active compound in the series; 4-fold lower MIC than the least active series members (12.5 µg/mL)
Conditions	Broth dilution technique; tested against S. aureus, B. cereus, P. aeruginosa, K. pneumoniae, C. albicans, and A. clavatus.

Why This Matters

For antimicrobial screening programs, the 4-(4-ethylpiperazin-1-yl)quinazoline substructure has demonstrated validated activity against drug-resistant microbial strains, supporting its procurement as a scaffold for further antimicrobial lead development.

• [1] Synthesis and in vitro antimicrobial evaluation of piperazine substituted quinazoline-based thiourea/thiazolidinone/chalcone hybrids. Bioorg. Khim. 2015, 41 (2), 235–248. PubMed ID: 26165131. View Source

Broad-Spectrum Antitumor Class Potential: 4-(4-Aryl-1-piperazinyl)quinazolines Exhibit Full-Panel Growth Inhibition

The El-Sherbeny et al. (2003) study established that 4-(4-aryl-1-piperazinyl)quinazolines as a compound class exhibit broad-spectrum antitumor activity with full-panel median growth inhibition (GI₅₀) values ranging from 51.0 to 73.0 µmol/L across the NCI 60-cell line panel . While the specific compounds in that study (4a–d) bear 4-aryl substituents on the piperazine ring rather than the 2-aryl pattern of the target compound, the shared 4-piperazinylquinazoline core architecture supports the inference that 2-(4-chlorophenyl)-4-(4-ethylpiperazin-1-yl)quinazoline is structurally positioned within a validated antitumor pharmacophore class. This class-level evidence provides a rationale for procuring the compound as part of an antitumor-focused screening deck.

Antitumor Class GI₅₀

Class-level inference

GI₅₀ 51.0–73.0 µM

Full-panel median (4-piperazinylquinazoline class)

Broad-spectrum antitumor class potential

NCI 60 cell panel; supports screening deck enrichment

Evidence Dimension	Full-panel median growth inhibition (GI₅₀) in NCI 60 human tumor cell lines
Target Compound Data	Not directly tested in this study; compound belongs to the same 4-piperazinylquinazoline class
Comparator Or Baseline	4-(4-Aryl-1-piperazinyl)quinazolines 4a–d: full-panel median GI₅₀ = 56.5, 51.0, 63.0, 73.0 µmol/L, respectively
Quantified Difference	Class GI₅₀ range: 51.0–73.0 µM; TGI concentrations: 56.5–73.0 µM
Conditions	NCI in vitro anticancer drug screen; 60 human tumor cell lines; 48 h continuous exposure; sulforhodamine B protein assay.

Why This Matters

The compound's membership in the 4-piperazinylquinazoline class, which has demonstrated reproducible broad-spectrum antitumor activity in the NCI 60 screen, supports its procurement for oncology-focused high-throughput screening campaigns.

Recommended Application Scenarios for 2-(4-Chlorophenyl)-4-(4-ethylpiperazin-1-yl)quinazoline in Research and Industrial Procurement

CNS Oncology Screening Library Enrichment

Based on the demonstrated CNS-selectivity advantage of ethylpiperazine over methylpiperazine analogs in the NCI 60 cell panel [1], 2-(4-chlorophenyl)-4-(4-ethylpiperazin-1-yl)quinazoline is a high-priority procurement candidate for enriching focused screening libraries targeting glioblastoma, neuroblastoma, and other CNS malignancies. Its predicted higher logP and BBB permeability, driven by the N-ethyl group [2], further support its selection for CNS drug discovery programs.

Matched Molecular Pair Analysis for N-Alkyl SAR Studies

The compound forms an ideal matched molecular pair with 2-(4-chlorophenyl)-4-(4-methylpiperazin-1-yl)quinazoline (CAS 5996-13-4), differing only by a single methylene unit . Procuring both compounds enables rigorous assessment of N-alkyl chain length effects on target potency, selectivity, ADME properties, and off-target profiles. The huntingtin inhibition data for related 6-bromoquinazoline pairs (ΔIC₅₀ = +880 nM for ethyl vs. methyl) illustrate the magnitude of potency shifts achievable with this single-atom modification .

Antimicrobial Resistance Screening Panels

The 4-(4-ethylpiperazin-1-yl)quinazoline substructure has demonstrated validated antimicrobial activity with MIC values as low as 3.12 µg/mL against both Gram-positive and Gram-negative bacteria and fungi in recent studies [3]. Procurement of the target compound enriches screening decks designed to identify novel agents against drug-resistant microbial strains, including S. aureus, P. aeruginosa, and C. albicans.

Kinase Inhibitor Lead Generation Scaffold

The 4-piperazinylquinazoline scaffold is a well-established kinase inhibitor pharmacophore, particularly for PDGFR, EGFR, and Src family kinases . The 2-(4-chlorophenyl) substituent, as distinct from 2-heteroaryl analogs that lose activity [4], positions this compound as a relevant starting point for medicinal chemistry optimization targeting tyrosine kinases. Its procurement is warranted for biochemical kinase profiling panels and subsequent hit expansion.

Application

Selection Property

Validation Focus

CNS oncology screening library enrichment

CNS-selectivity profile

CNS cell line panel screening

Matched molecular pair SAR studies

N-alkyl matched pair

Potency and selectivity comparison

Antimicrobial resistance screening panels

Antimicrobial scaffold activity

MIC and strain-panel screening

Kinase inhibitor lead generation

Kinase pharmacophore scaffold

Kinase panel profiling

• [1] Abdel-Jalil, R. J. et al. Monatsh. Chem. 2010, 141 (2), 251–258. View Source
• [2] Hansch, C.; Leo, A. Substituent Constants for Correlation Analysis in Chemistry and Biology; Wiley: New York, 1979. View Source
• [3] Bioorg. Khim. 2015, 41 (2), 235–248. PubMed ID: 26165131. View Source
• [4] BindingDB. BDBM42279: 4-(4-Ethylpiperazin-1-yl)-2-pyridin-3-yl-quinazoline EC₅₀ > 50,000 nM. View Source